Cas no 1878190-27-2 (4-methoxy-1-methyl-6-oxo-N-pyridin-3-ylpyridine-3-carboxamide)

4-Methoxy-1-methyl-6-oxo-N-pyridin-3-ylpyridine-3-carboxamide is a pyridine-based carboxamide derivative with potential applications in pharmaceutical and agrochemical research. Its molecular structure features a methoxy group at the 4-position and a pyridin-3-yl amide moiety, contributing to its unique reactivity and binding properties. This compound may serve as a key intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition or receptor modulation. Its well-defined crystalline form ensures consistent purity, making it suitable for precise experimental use. Researchers value its stability under standard laboratory conditions and compatibility with common organic solvents, facilitating further derivatization or analytical studies.
4-methoxy-1-methyl-6-oxo-N-pyridin-3-ylpyridine-3-carboxamide structure
1878190-27-2 structure
Product Name:4-methoxy-1-methyl-6-oxo-N-pyridin-3-ylpyridine-3-carboxamide
CAS No:1878190-27-2
MF:C13H13N3O3
MW:259.260622739792
CID:5951146
PubChem ID:91814008
Update Time:2025-06-08

4-methoxy-1-methyl-6-oxo-N-pyridin-3-ylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-methoxy-1-methyl-6-oxo-N-pyridin-3-ylpyridine-3-carboxamide
    • 4-methoxy-1-methyl-6-oxo-N-(pyridin-3-yl)-1,6-dihydropyridine-3-carboxamide
    • F6445-7173
    • AKOS025315797
    • 1878190-27-2
    • Inchi: 1S/C13H13N3O3/c1-16-8-10(11(19-2)6-12(16)17)13(18)15-9-4-3-5-14-7-9/h3-8H,1-2H3,(H,15,18)
    • InChI Key: IEJDSDRKQFDICP-UHFFFAOYSA-N
    • SMILES: C1N(C)C(=O)C=C(OC)C=1C(NC1=CC=CN=C1)=O

Computed Properties

  • Exact Mass: 259.09569129g/mol
  • Monoisotopic Mass: 259.09569129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 71.5Ų

4-methoxy-1-methyl-6-oxo-N-pyridin-3-ylpyridine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6445-7173-2μmol
4-methoxy-1-methyl-6-oxo-N-(pyridin-3-yl)-1,6-dihydropyridine-3-carboxamide
1878190-27-2 90%+
2μl
$85.5 2023-05-20
Life Chemicals
F6445-7173-5μmol
4-methoxy-1-methyl-6-oxo-N-(pyridin-3-yl)-1,6-dihydropyridine-3-carboxamide
1878190-27-2 90%+
5μl
$94.5 2023-05-20
Life Chemicals
F6445-7173-10μmol
4-methoxy-1-methyl-6-oxo-N-(pyridin-3-yl)-1,6-dihydropyridine-3-carboxamide
1878190-27-2 90%+
10μl
$103.5 2023-05-20
Life Chemicals
F6445-7173-20μmol
4-methoxy-1-methyl-6-oxo-N-(pyridin-3-yl)-1,6-dihydropyridine-3-carboxamide
1878190-27-2 90%+
20μl
$118.5 2023-05-20
Life Chemicals
F6445-7173-1mg
4-methoxy-1-methyl-6-oxo-N-(pyridin-3-yl)-1,6-dihydropyridine-3-carboxamide
1878190-27-2 90%+
1mg
$81.0 2023-05-20
Life Chemicals
F6445-7173-2mg
4-methoxy-1-methyl-6-oxo-N-(pyridin-3-yl)-1,6-dihydropyridine-3-carboxamide
1878190-27-2 90%+
2mg
$88.5 2023-05-20
Life Chemicals
F6445-7173-3mg
4-methoxy-1-methyl-6-oxo-N-(pyridin-3-yl)-1,6-dihydropyridine-3-carboxamide
1878190-27-2 90%+
3mg
$94.5 2023-05-20
Life Chemicals
F6445-7173-4mg
4-methoxy-1-methyl-6-oxo-N-(pyridin-3-yl)-1,6-dihydropyridine-3-carboxamide
1878190-27-2 90%+
4mg
$99.0 2023-05-20
Life Chemicals
F6445-7173-5mg
4-methoxy-1-methyl-6-oxo-N-(pyridin-3-yl)-1,6-dihydropyridine-3-carboxamide
1878190-27-2 90%+
5mg
$103.5 2023-05-20
Life Chemicals
F6445-7173-10mg
4-methoxy-1-methyl-6-oxo-N-(pyridin-3-yl)-1,6-dihydropyridine-3-carboxamide
1878190-27-2 90%+
10mg
$118.5 2023-05-20

Additional information on 4-methoxy-1-methyl-6-oxo-N-pyridin-3-ylpyridine-3-carboxamide

4-methoxy-1-methyl-6-oxo-N-pyridin-3-ylpyridine-3-carboxamide (CAS No. 1878190-27-2): A Comprehensive Overview

4-methoxy-1-methyl-6-oxo-N-pyridin-3-ylpyridine-3-carboxamide (CAS No. 1878190-27-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurological disorders. This comprehensive overview aims to provide a detailed insight into the chemical properties, biological activities, and potential applications of this compound.

The chemical structure of 4-methoxy-1-methyl-6-oxo-N-pyridin-3-ylpyridine-3-carboxamide is composed of a pyridine ring substituted with a methoxy group at the 4-position, a methyl group at the 1-position, and an oxo group at the 6-position. The carboxamide moiety is attached to the pyridine ring and is further substituted with a pyridin-3-yl group. This intricate arrangement of functional groups contributes to the compound's unique pharmacological profile and biological activity.

Recent studies have highlighted the anti-inflammatory properties of 4-methoxy-1-methyl-6-oxo-N-pyridin-3-ylpyridine-3-carboxamide. In vitro experiments have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, in vivo studies using animal models of inflammation have shown that administration of this compound significantly reduces inflammation markers and improves disease symptoms.

Beyond its anti-inflammatory effects, 4-methoxy-1-methyl-6-oxo-N-pyridin-3-ylpyridine-3-carboxamide has also been investigated for its neuroprotective properties. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. These findings suggest that 4-methoxy-1-methyl-6-oxo-N-pyridin-3-ylpyridine-3-carboxamide may have therapeutic potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The mechanism of action of 4-methoxy-1-methyl-6-oxo-N-pyridin-3-ylpyridine-3-carboxamide is not yet fully understood, but several hypotheses have been proposed. One possible mechanism involves the modulation of signaling pathways involved in inflammation and oxidative stress. For instance, this compound may inhibit the activation of nuclear factor-kappa B (NF-kB), a key transcription factor that regulates the expression of pro-inflammatory genes. Additionally, it may activate antioxidant defense systems, thereby reducing oxidative damage to cellular components.

In terms of pharmacokinetics, preliminary data suggest that 4-methoxy-1-methyl-6-o xo-N-pyridin -3 - ylpyri dine - 3 - carbox amide has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for chronic dosing regimens. However, further studies are needed to optimize its pharmacokinetic profile and to ensure its safety and efficacy in clinical settings.

The safety profile of 4-meth oxy - 1 - methyl - 6 - ox o - N - pyri din - 3 - ylpyri dine - 3 - car box amide has been evaluated in preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new drug candidate, comprehensive safety assessments will be required before it can be advanced to clinical trials.

In conclusion, 4-meth oxy - 1 - methyl - 6 - ox o - N - pyri din - 3 - ylpyri dine - 3 - car box amide (CAS No. 1878190–27–2) represents a promising lead compound for the development of novel therapeutics targeting inflammatory and neurological disorders. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further investigation and optimization. As research in this area continues to evolve, it is anticipated that this compound will play a significant role in advancing our understanding of disease mechanisms and improving patient outcomes.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.